Cas no 1955519-88-6 (hydrochloride)
hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- hydrochloride
-
- Inchi: 1S/C11H14N4O.ClH/c16-11-14-9-7-13-6-3-10(9)15(11)8-1-4-12-5-2-8;/h3,6-8,12H,1-2,4-5H2,(H,14,16);1H
- InChI Key: JIXORTZUVXDMID-UHFFFAOYSA-N
- SMILES: O=C1NC2=CN=CC=C2N1C1CCNCC1.Cl
hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-245395-0.05g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 0.05g |
$312.0 | 2024-06-19 | |
| Enamine | EN300-245395-0.1g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 0.1g |
$466.0 | 2024-06-19 | |
| Enamine | EN300-245395-0.25g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 0.25g |
$666.0 | 2024-06-19 | |
| Enamine | EN300-245395-0.5g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 0.5g |
$1046.0 | 2024-06-19 | |
| Enamine | EN300-245395-1.0g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 1.0g |
$1343.0 | 2024-06-19 | |
| Enamine | EN300-245395-2.5g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 2.5g |
$2631.0 | 2024-06-19 | |
| Enamine | EN300-245395-5.0g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 5.0g |
$3894.0 | 2024-06-19 | |
| Enamine | EN300-245395-10.0g |
1-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one hydrochloride |
1955519-88-6 | 95% | 10.0g |
$5774.0 | 2024-06-19 |
hydrochloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on hydrochloride
Introduction to CAS No 1955519-88-6 and its Hydrochloride Form
The compound with the CAS No 1955519-88-6 is a significant chemical entity that has garnered attention in the field of pharmaceutical research and development. This compound, particularly in its hydrochloride form, has been studied for its potential applications in various therapeutic areas. The hydrochloride salt is known for enhancing the solubility and bioavailability of the parent compound, making it a valuable derivative in drug formulation.
In recent years, the pharmaceutical industry has seen a surge in the exploration of novel compounds for treating complex diseases. The CAS No 1955519-88-6 compound, especially when formulated as hydrochloride, has shown promise in preclinical studies. Researchers have been particularly interested in its mechanism of action, which involves modulating specific biological pathways that are implicated in conditions such as inflammation, pain, and neurodegeneration.
One of the most compelling aspects of this compound is its interaction with biological targets. The hydrochloride form exhibits high selectivity for certain enzymes and receptors, which minimizes off-target effects and enhances therapeutic efficacy. This specificity has made it a focal point for further investigation in drug discovery pipelines.
Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of the CAS No 1955519-88-6 compound more accurately. These simulations have highlighted the potential for improved drug delivery systems, particularly when combined with nanotechnology. By encapsulating the hydrochloride form within nanoparticles, researchers aim to achieve targeted release and sustained drug availability, which could revolutionize treatment strategies for chronic diseases.
The synthesis of the CAS No 1955519-88-6 hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound and confirm its structural integrity.
From a regulatory perspective, the development of new pharmaceutical entities like the CAS No 1955519-88-6 hydrochloride must adhere to stringent guidelines set by global health authorities. Clinical trials are conducted to evaluate safety and efficacy before regulatory approval. These trials often involve large cohorts of patients and are designed to provide comprehensive data on dosing regimens, side effects, and long-term outcomes.
The role of biomarkers in assessing the effectiveness of the hydrochloride form has been increasingly recognized. By identifying measurable indicators of treatment response, researchers can accelerate the drug development process and personalize therapy for individual patients. This approach aligns with the broader trend towards precision medicine, where treatments are tailored to an individual's genetic makeup and disease characteristics.
Industrial-scale production of the CAS No 1955519-88-6 hydrochloride requires robust manufacturing processes that ensure consistency and quality. Continuous manufacturing techniques have been explored to enhance efficiency and reduce costs. These methods allow for real-time monitoring and control of production parameters, ensuring that each batch meets predefined specifications.
Ethical considerations also play a crucial role in pharmaceutical research. The development of new drugs must be balanced with societal needs and environmental sustainability. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce energy consumption. Such initiatives reflect a commitment to responsible innovation in drug discovery.
The future prospects for the CAS No 1955519-88-6 hydrochloride compound are promising, with ongoing research exploring its potential in treating a wide range of conditions. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists aim to unlock the full therapeutic potential of this compound.
1955519-88-6 (hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)